Cas no 1948236-88-1 (1-[6-(trifluoromethyl)pyridazin-3-yl]ethanone)

• Product Name: 1-[6-(trifluoromethyl)pyridazin-3-yl]ethanone
• CAS No: 1948236-88-1
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 5699389
• PubChem ID: 121397287
• Update Time: 2026-03-11

1-[6-(trifluoromethyl)pyridazin-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[6-(trifluoromethyl)pyridazin-3-yl]ethanone
• RCFWEXDHRZILDR-UHFFFAOYSA-N
• SCHEMBL17823660
• 1-(6-(TRIFLUOROMETHYL)PYRIDAZIN-3-YL)ETHAN-1-ONE
• BS-43721
• CS-0310045
• 1948236-88-1
• MFCD30742204
• DB-180763
• 1-[6-(Trifluoromethyl)-3-pyridazinyl]ethanone

• Inchi： 1S/C7H5F3N2O/c1-4(13)5-2-3-6(12-11-5)7(8,9)10/h2-3H,1H3
• InChI Key： RCFWEXDHRZILDR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C)=O)N=N1)(F)F

Computed Properties

• Exact Mass: 190.03539727g/mol
• Monoisotopic Mass: 190.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-[6-(trifluoromethyl)pyridazin-3-yl]ethanone

Comprehensive Overview of 1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone (CAS No. 1948236-88-1)

1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone, with the CAS registry number 1948236-88-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, characterized by a trifluoromethyl group at the 6-position and an acetyl moiety at the 3-position. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The growing interest in 1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone is driven by its potential applications in drug discovery and crop protection. Researchers are actively exploring its role as a building block for small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer and inflammation. Additionally, its agrochemical relevance stems from its utility in designing pesticides and herbicides with enhanced efficacy and environmental safety.

In recent years, the demand for fluorinated pyridazine derivatives like 1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone has surged due to their improved metabolic stability and bioavailability. These properties align with the pharmaceutical industry's focus on precision medicine and sustainable chemistry. The compound's trifluoromethyl group is particularly noteworthy, as it often enhances lipophilicity and binding affinity, making it a key feature in modern medicinal chemistry.

From a synthetic perspective, 1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone is typically prepared via cross-coupling reactions or nucleophilic substitutions involving pyridazine precursors. Its purity and stability are critical for downstream applications, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. These methods ensure compliance with stringent regulatory standards in both pharmaceutical and agrochemical sectors.

The compound's versatility extends to its use in material science, where it serves as a precursor for functionalized polymers and coatings. Its electron-withdrawing properties make it suitable for designing materials with tailored electronic characteristics, appealing to industries focused on advanced materials and renewable energy solutions.

As the scientific community continues to explore 1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone, its role in green chemistry initiatives is gaining traction. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste and energy consumption, aligning with global sustainability goals. This focus on eco-friendly synthesis underscores the compound's relevance in contemporary chemical research.

In conclusion, 1-[6-(Trifluoromethyl)pyridazin-3-yl]ethanone (CAS No. 1948236-88-1) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional adaptability position it as a key player in the development of next-generation therapeutic agents and industrial solutions. Ongoing research will likely uncover further innovative uses for this remarkable molecule.